Cas no 2344681-47-4 (5-Azaspiro[3.5]non-7-ene, hydrochloride (1:1))

• Product Name: 5-Azaspiro[3.5]non-7-ene, hydrochloride (1:1)
• CAS No: 2344681-47-4
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 5914209
• PubChem ID: 139018899
• Update Time: 2025-10-28

5-Azaspiro[3.5]non-7-ene, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[3.5]non-7-ene;hydrochloride
• EN300-7426005
• 5-azaspiro[3.5]non-7-ene hydrochloride
• 2344681-47-4
• Z3691966266
• 5-Azaspiro[3.5]non-7-ene, hydrochloride (1:1)

• Inchi： 1S/C8H13N.ClH/c1-2-7-9-8(4-1)5-3-6-8;/h1-2,9H,3-7H2;1H
• InChI Key： FPRJWLKDCDWZLC-UHFFFAOYSA-N
• SMILES： C12(NCC=CC1)CCC2.Cl

Computed Properties

• Exact Mass: 159.0814771g/mol
• Monoisotopic Mass: 159.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 5-Azaspiro[3.5]non-7-ene, hydrochloride (1:1)

5-Azaspiro[3.5]non-7-ene Hydrochloride (1:1): A Comprehensive Overview

CAS No 2344681-47-4, commonly referred to as 5-Azaspiro[3.5]non-7-ene hydrochloride, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a five-membered and a seven-membered ring system, creating a molecule with intriguing stereochemical properties. The hydrochloride salt form ensures stability and solubility, making it suitable for various applications in research and development.

The spirocyclic architecture of 5-Azaspiro[3.5]non-7-ene hydrochloride has been extensively studied for its potential in drug design. Recent studies have highlighted its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to explore the binding affinities of this compound with various biological targets.

One of the most promising applications of CAS No 2344681-47-4 lies in its role as a building block for complex heterocyclic compounds. Its nitrogen-containing spirocyclic framework provides an excellent platform for constructing molecules with diverse pharmacological profiles. For instance, derivatives of this compound have been reported to exhibit potent anti-inflammatory and antioxidant activities, opening new avenues for therapeutic interventions.

The synthesis of 5-Azaspiro[3.5]non-7-ene hydrochloride involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric purity, which is crucial for studying its stereochemical effects on biological activity.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the precise geometry of CAS No 2344681-47-4. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its interactions with biological systems.

The pharmacokinetic properties of 5-Azaspiro[3.5]non-7-ene hydrochloride have also been investigated in preclinical models. Research indicates that this compound exhibits favorable absorption and distribution characteristics, making it a viable candidate for further drug development studies. Additionally, its metabolic stability has been assessed using in vitro assays, revealing potential pathways for biotransformation.

As the field of medicinal chemistry continues to evolve, compounds like CAS No 2344681-47-4 are expected to play an increasingly important role in the discovery of novel therapeutic agents. The integration of cutting-edge synthetic methodologies with advanced computational tools is paving the way for innovative applications of this spirocyclic compound.

In conclusion, 5-Azaspiro[3.5]non-7-ene hydrochloride, identified by its CAS number 2344681-47-4, represents a significant advancement in organic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in both academic research and industrial drug discovery efforts.